methyl 4-carbamoyl-2-methoxybenzoate
Overview
Description
“Methyl 4-carbamoyl-2-methoxybenzoate” is a chemical compound with the molecular formula C10H11NO4 . It has a molecular weight of 209.2 . The IUPAC name for this compound is methyl 5-carbamoyl-2-methoxybenzoate .
Molecular Structure Analysis
The InChI code for “methyl 4-carbamoyl-2-methoxybenzoate” is 1S/C10H11NO4/c1-14-8-4-3-6 (9 (11)12)5-7 (8)10 (13)15-2/h3-5H,1-2H3, (H2,11,12) . This code provides a unique representation of the compound’s molecular structure .
Physical And Chemical Properties Analysis
“Methyl 4-carbamoyl-2-methoxybenzoate” is a solid at room temperature .
Scientific Research Applications
Analytical Chemistry
Methyl 4-carbamoyl-2-methoxybenzoate: can be used as a standard or reference compound in analytical methods like HPLC, NMR, LC-MS, and UPLC. Its well-defined structure and properties make it an excellent candidate for calibrating instruments and validating analytical procedures .
Computational Chemistry
Theoretical studies and simulations often require model compounds with known propertiesMethyl 4-carbamoyl-2-methoxybenzoate can be used in computational chemistry programs like Amber, GROMACS, and others to study molecular interactions and dynamics .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of methyl 4-carbamoyl-2-methoxybenzoate are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets and their roles in biological systems .
Mode of Action
It is known that the compound can undergo reactions at the benzylic position . These reactions could potentially involve free radical bromination, nucleophilic substitution, or oxidation .
Biochemical Pathways
The specific biochemical pathways affected by methyl 4-carbamoyl-2-methoxybenzoate are yet to be determined. The compound’s ability to undergo reactions at the benzylic position suggests that it may interact with biochemical pathways involving similar chemical structures .
Pharmacokinetics
The compound’s molecular weight of 20920 g/mol and its density of 1.157 g/mL at 25 °C suggest that it may have favorable bioavailability.
Action Environment
Factors such as temperature, pH, and the presence of other chemical species could potentially affect the compound’s behavior .
properties
IUPAC Name |
methyl 4-carbamoyl-2-methoxybenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-14-8-5-6(9(11)12)3-4-7(8)10(13)15-2/h3-5H,1-2H3,(H2,11,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXXOWHAUABVVRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)N)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-carbamoyl-2-methoxybenzoate | |
CAS RN |
1513849-41-6 | |
Record name | methyl 4-carbamoyl-2-methoxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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